Cas no 1309370-86-2 (MSI-1436 lactate)

• Product Name: MSI-1436 lactate
• CAS No: 1309370-86-2
• MF: C₄₀H₇₈N₄O₈S
• MW: 775.134331226349
• CID: 4587437
• PubChem ID: 165413376
• Update Time: 2024-11-04

MSI-1436 lactate Chemical and Physical Properties

Names and Identifiers

• MSI-1436 lactate
• Aminosterol-1436 lactate
• Trodusquemine lactate
• MSI-1436lactate
• DA-75775
• 1309370-86-2

• Inchi： 1S/C37H72N4O5S.C3H6O3/c1-26(2)34(46-47(43,44)45)13-10-27(3)30-11-12-31-35-32(15-17-37(30,31)5)36(4)16-14-29(24-28(36)25-33(35)42)41-23-9-22-40-20-7-6-19-39-21-8-18-38;1-2(4)3(5)6/h26-35,39-42H,6-25,38H2,1-5H3,(H,43,44,45);2,4H,1H3,(H,5,6)/t27-,28-,29+,30-,31+,32+,33-,34-,35+,36+,37-;/m1./s1
• InChI Key： IVOWHCPDKHVRGQ-GMEVOBQHSA-N
• SMILES： C(O)(C)C(=O)O.O[C@@H]1C[C@@]2([H])C[C@@H](NCCCNCCCCNCCCN)CC[C@]2(C)[C@@]2([H])CC[C@@]3([C@@]([H])([C@H](C)CC[C@H](C(C)C)OS(O)(=O)=O)CC[C@@]3([H])[C@]12[H])C

Computed Properties

• Exact Mass: 774.55403663g/mol
• Monoisotopic Mass: 774.55403663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 21
• Complexity: 1100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

MSI-1436 lactate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month